Cas no 1370725-01-1 (Isopropyl 5-bromopyrimidine-4-carboxylate)

Isopropyl 5-bromopyrimidine-4-carboxylate is a brominated pyrimidine derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a reactive bromine substituent at the 5-position, enabling further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The isopropyl ester group enhances solubility in organic solvents, facilitating handling in synthetic applications. This intermediate is particularly valuable in the preparation of bioactive molecules, including kinase inhibitors and other heterocyclic scaffolds. Its stability under standard conditions and compatibility with diverse reaction conditions make it a versatile building block for medicinal chemistry and material science applications.

Isopropyl 5-bromopyrimidine-4-carboxylate structure

1370725-01-1 structure

Product Name:Isopropyl 5-bromopyrimidine-4-carboxylate

CAS No:1370725-01-1

MF:C₈H₉BrN₂O₂

MW:245.073261022568

CID:4817809

Update Time:2025-06-06

Isopropyl 5-bromopyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Isopropyl 5-bromopyrimidine-4-carboxylate
- Inchi： 1S/C8H9BrN2O2/c1-5(2)13-8(12)7-6(9)3-10-4-11-7/h3-5H,1-2H3
- InChI Key： KEGKHFDMCWPUHC-UHFFFAOYSA-N
- SMILES： BrC1=CN=CN=C1C(=O)OC(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
XLogP3: 1.9
Topological Polar Surface Area: 52.1

Isopropyl 5-bromopyrimidine-4-carboxylate Pricemore >>

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Alichem	A089005399-5g	Isopropyl 5-bromopyrimidine-4-carboxylate	1370725-01-1	97%	5g	788.59 USD	2021-06-01
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